Cas no 66255-16-1 (D-Cysteine,S-methyl-)

• Product Name: D-Cysteine,S-methyl-
• CAS No: 66255-16-1
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 502192
• PubChem ID: 88180
• Update Time: 2025-06-13

D-Cysteine,S-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S-methyl-
• S-methyl-D-cysteine
• (S)-methylcysteine
• AC1L7MUJ
• D-S-methylcysteine
• NSC226571
• S-Methyl cysteine
• S-methyl cysteine sulfoximine
• S-methyl-L-cysteine sulfoximine
• s-methyl-s-cysteine
• D-Cysteine, S-methyl-
• L-Methylcysteine
• (S)-2-Amino-3-(methylthio)propanoic acid
• 3-(methylthio)-L-alanine
• 3-(methylthio)-L-(8CI)alanine
• Methylcysteine
• SCHEMBL4992004
• S-Methyl-DL-cysteine
• S-Acetamidomethyl-deamino-cysteine
• S-methyl-(9CI)-L-cysteine
• 66255-16-1
• A903338
• Q27449867
• Acm-thiopropionate
• (2S)-2-amino-3-methylsulfanylpropanoic acid
• G75405

• Inchi： 1S/C4H9NO2S/c1-8-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m1/s1
• InChI Key： IDIDJDIHTAOVLG-GSVOUGTGSA-N
• SMILES： S(C)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 135.03547
• Monoisotopic Mass: 135.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2
• XLogP3: -2.7

Experimental Properties

• Density: 1.26
• Boiling Point: 300.3°C at 760 mmHg
• Flash Point: 135.4°C
• Refractive Index: 1.539
• PSA: 63.32
• LogP: 0.46160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Cysteine,S-methyl-

Comprehensive Overview of D-Cysteine, S-methyl- (CAS No. 66255-16-1): Properties, Applications, and Research Insights

D-Cysteine, S-methyl- (CAS No. 66255-16-1) is a specialized derivative of the naturally occurring amino acid cysteine, distinguished by its S-methylation and D-configuration. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural features and potential applications. The methylated sulfur group in D-Cysteine, S-methyl- enhances its stability and alters its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, the demand for chiral building blocks like D-Cysteine, S-methyl- has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. Researchers are particularly interested in its role as a precursor for bioactive molecules and enzyme inhibitors. The compound's D-configuration is crucial for designing stereospecific drugs, which often exhibit higher efficacy and fewer side effects compared to their racemic counterparts. This aligns with the growing trend toward personalized medicine and targeted therapies.

From a chemical perspective, D-Cysteine, S-methyl- (CAS No. 66255-16-1) is characterized by its high purity and low toxicity, making it suitable for in vitro and in vivo studies. Its solubility in aqueous and organic solvents facilitates its use in diverse experimental setups. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its identity and purity, ensuring reproducibility in research applications.

The compound's relevance extends to nutraceutical and cosmeceutical industries, where its antioxidant properties are explored for skin health and anti-aging formulations. With increasing consumer interest in natural-derived ingredients, D-Cysteine, S-methyl- is being investigated for its potential to mitigate oxidative stress and support cellular repair mechanisms. This aligns with the broader market shift toward sustainable and eco-friendly bioactive compounds.

In the context of search engine trends, queries such as "D-Cysteine S-methyl uses" and "CAS 66255-16-1 supplier" reflect the compound's commercial and academic demand. Frequently asked questions include its synthesis methods, stability under storage conditions, and compatibility with biological systems. Addressing these topics enhances the accessibility of technical information for both novice and expert audiences.

Future research directions for D-Cysteine, S-methyl- may focus on its integration into bioconjugation strategies and drug delivery systems. Its potential to serve as a ligand in metal-organic frameworks (MOFs) or as a modifier for nanoparticle surfaces could open new avenues in material science and nanomedicine. As the scientific community continues to explore its multifaceted applications, D-Cysteine, S-methyl- remains a compound of enduring interest and utility.